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Compound of Interest

Compound Name: 1-Phenylpent-3-en-1-one

Cat. No.: B15440625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenylpent-3-en-1-one, also known as ethyl styryl ketone, is a chemical compound with the

CAS Number 3152-68-9. Structurally, it is classified as a chalcone, a class of aromatic ketones

that form the central core for a variety of important biological compounds. Chalcones and their

derivatives are a significant focus of research in medicinal chemistry due to their wide range of

pharmacological activities.

This technical guide provides a summary of the available health and safety information,

physical and chemical properties, a detailed experimental protocol for its synthesis, and an

overview of the potential biological activities and associated signaling pathways based on its

structural class.

Disclaimer: The toxicological properties of 1-Phenylpent-3-en-1-one have not been fully

investigated. Much of the specific toxicological data is unavailable. Therefore, this compound

should be handled with extreme care, assuming it is potentially hazardous. Appropriate

personal protective equipment and engineering controls should be used at all times.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Phenylpent-3-
en-1-one.
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Property Value Source

Molecular Formula C₁₁H₁₂O [1][2]

Molecular Weight 160.21 g/mol [2]

CAS Number 3152-68-9 [2]

IUPAC Name 1-phenylpent-1-en-3-one [2]

Synonyms

Ethyl styryl ketone, Styryl ethyl

ketone, 1-Phenyl-1-penten-3-

one

[2]

Melting Point 38.5°C [3]

Boiling Point 246.12°C (estimated) [3]

Density 0.8697 g/cm³ [3]

Refractive Index 1.5684 [3]

Health and Safety Information
Due to the limited availability of specific toxicological data, a precautionary approach is

essential when handling 1-Phenylpent-3-en-1-one. The following sections summarize the

available safety information, largely drawn from safety data sheets (SDS) for this compound.

Hazard Identification
Specific GHS hazard classifications for 1-Phenylpent-3-en-1-one are not consistently

available. However, based on its chemical structure and the general properties of related

compounds, it should be treated as a potential irritant and sensitizer.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended[4]:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.researchgate.net/figure/Effect-of-chalcones-on-selected-signaling-pathways-Mechanism-of-modulation-of_fig3_369459463
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-penten-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-penten-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-penten-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-penten-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-penten-3-one
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4933751.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4933751.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4933751.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4933751.htm
https://www.benchchem.com/product/b15440625?utm_src=pdf-body
https://www.benchchem.com/product/b15440625?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8234180/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15440625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

develops or persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure risk[4]:

Aspect Recommendations

Handling

Handle in a well-ventilated area. Wear

appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a

lab coat. Avoid generating dust or aerosols. Use

non-sparking tools and prevent electrostatic

discharge.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep away from

incompatible materials and sources of ignition.

Personal Protective Equipment (PPE)
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The following PPE is recommended when handling 1-Phenylpent-3-en-1-one[4]:

Protection Type Specifications

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection
Wear chemical-resistant gloves and impervious

clothing.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.

Toxicological Data Summary
The following table summarizes the available toxicological data for 1-Phenylpent-3-en-1-one.

It is important to note the significant data gaps.
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Toxicological Endpoint Data

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Ecotoxicological Information
There is currently no specific data available on the ecotoxicological effects of 1-Phenylpent-3-
en-1-one. Discharge into the environment should be avoided[4].

Experimental Protocols
Synthesis of 1-Phenylpent-3-en-1-one via Claisen-
Schmidt Condensation
1-Phenylpent-3-en-1-one can be synthesized via a Claisen-Schmidt condensation reaction

between benzaldehyde and 3-pentanone.[5][6][7] This reaction involves the base-catalyzed

reaction of a ketone with an aldehyde that lacks an alpha-hydrogen.

Materials:
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Benzaldehyde

3-Pentanone

Sodium hydroxide (NaOH)

Ethanol

Water

Ice

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-

pentanone in ethanol.

Base Addition: While stirring, slowly add an aqueous solution of sodium hydroxide to the

flask. The temperature may be controlled with an ice bath.

Aldehyde Addition: Slowly add benzaldehyde to the reaction mixture using a dropping funnel.

Reaction: Allow the reaction to stir at room temperature for a specified time (e.g., 2-4 hours),

monitoring the progress by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, pour the mixture into a beaker containing ice water.

Isolation: The product may precipitate as a solid or separate as an oil. If it is a solid, it can be

collected by vacuum filtration. If it is an oil, the aqueous layer can be extracted with an

organic solvent (e.g., ethyl acetate).
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Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol/water mixture) or by column chromatography.

Characterization: Confirm the identity and purity of the product using techniques such as

NMR spectroscopy, IR spectroscopy, and melting point analysis.

A logical workflow for this experimental protocol is depicted in the following diagram.

Experimental Workflow: Synthesis of 1-Phenylpent-3-en-1-one

Reactants Reagents

Benzaldehyde

Claisen-Schmidt
Condensation

3-Pentanone Sodium Hydroxide (aq) Ethanol

Aqueous Workup
(Ice Water)

Isolation
(Filtration/Extraction)

Purification
(Recrystallization/Chromatography)

1-Phenylpent-3-en-1-one
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Click to download full resolution via product page

Synthesis Workflow

Biological Activity and Signaling Pathways
While specific biological activity data for 1-Phenylpent-3-en-1-one is limited in publicly

available literature, its classification as a chalcone derivative places it in a class of compounds

with well-documented and diverse pharmacological effects. Chalcones are known to interact

with multiple biological targets and signaling pathways.[4][8][9]

Potential Biological Activities
Based on studies of related chalcone derivatives, 1-Phenylpent-3-en-1-one may exhibit

activities such as:

Anticancer

Anti-inflammatory

Antioxidant

Antimicrobial

Associated Signaling Pathways
The biological effects of chalcones are often mediated through their interaction with key cellular

signaling pathways. Two of the most prominent pathways modulated by chalcone derivatives

are the NF-κB and MAPK pathways.

NF-κB Signaling Pathway: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B

cells) pathway is a crucial regulator of inflammation, immunity, and cell survival. Many chalcone

derivatives have been shown to inhibit the activation of NF-κB, thereby reducing the expression

of pro-inflammatory genes.[4]
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NF-κB Signaling Pathway and Chalcone Inhibition
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NF-κB Signaling Inhibition
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MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is another

critical signaling cascade involved in cell proliferation, differentiation, and apoptosis. Aberrant

MAPK signaling is often associated with cancer. Some chalcone derivatives have been found

to modulate MAPK signaling, leading to anti-proliferative and pro-apoptotic effects in cancer

cells.[9]
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MAPK Signaling Pathway and Chalcone Modulation
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MAPK Signaling Modulation
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Conclusion
1-Phenylpent-3-en-1-one is a chalcone derivative with potential for further investigation in

drug discovery and development. While its synthesis is well-established through methods like

the Claisen-Schmidt condensation, there is a significant lack of comprehensive health and

safety data. Researchers and scientists must handle this compound with appropriate caution,

utilizing all necessary safety measures. Future research should focus on thoroughly

characterizing its toxicological profile and further exploring its biological activities to fully

understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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